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Compound of Interest

Compound Name: Tantalum(V) methoxide

Cat. No.: B1590645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of

Tantalum(V) methoxide, Ta(OCH₃)₅. It details the dimeric nature of this metal alkoxide,

summarizes key structural and physical data, outlines experimental protocols for its synthesis

and characterization, and visualizes the core chemical pathways involving this compound. This

document is intended to be a valuable resource for professionals in materials science,

catalysis, and pharmaceutical development where tantalum-based compounds are of interest.

Molecular Structure and Coordination
Tantalum(V) methoxide, in the solid state and in non-complexing solvents, exists as a dimer

with the molecular formula Ta₂(OCH₃)₁₀.[1] This structure is analogous to other tantalum(V)

alkoxides, such as the well-characterized tantalum(V) ethoxide.[1]

The dimeric framework consists of two tantalum atoms, each at the center of a distorted

octahedron. These two octahedra share a common edge, which is defined by two bridging

methoxide ligands.[1] Each tantalum center is, therefore, coordinated to six oxygen atoms.

Four of these are terminal methoxide groups, and two are the bridging methoxide groups (μ-

OCH₃).[1] This arrangement results in a six-coordinate environment for each tantalum atom.

The more descriptive molecular formula for this dimeric structure can be written as

[(CH₃O)₄Ta(μ-OCH₃)]₂.
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Quantitative Structural and Physical Data
While a definitive single-crystal X-ray diffraction study for pure Tantalum(V) methoxide is not

readily available in the public domain, structural parameters can be inferred from related

compounds and are summarized below.

Table 1: Physical Properties of Tantalum(V) Methoxide

Property Value Reference

Chemical Formula C₅H₁₅O₅Ta [2]

Molecular Weight 336.12 g/mol [2]

CAS Number 865-35-0 [2]

Appearance White solid [3]

Table 2: Representative Bond Lengths from a Related Tantalum Alkoxide

Data from a mixed methoxide/isopropoxide complex, Ta₂(OMe)₂(OiPr)₈, are provided as an

estimate for Ta-O bond lengths.

Bond Bond Length (Å) Reference

Ta-O (alkoxy) 1.815(8) – 1.895(6) [4]

Experimental Protocols
Synthesis of Tantalum(V) Methoxide
A common and effective method for synthesizing Tantalum(V) methoxide is the reaction of

Tantalum(V) chloride (TaCl₅) with anhydrous methanol.[3] Anhydrous ammonia is used to

neutralize the hydrogen chloride byproduct, driving the reaction to completion and preventing

the formation of mixed chloride-methoxide species.[1][3] The insoluble ammonium chloride

byproduct can be easily removed by filtration.

Reaction Scheme: Ta₂Cl₁₀ + 10 CH₃OH + 10 NH₃ → Ta₂(OCH₃)₁₀ + 10 NH₄Cl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tantalum_V_-methoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Tantalum_V_-methoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Tantalum_V_-methoxide
https://www.benchchem.com/product/b15089087
https://comptes-rendus.academie-sciences.fr/chimie/item/10.1016/j.crci.2011.08.001.pdf
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/product/b15089087
https://en.wikipedia.org/wiki/Tantalum(V)_ethoxide
https://www.benchchem.com/product/b15089087
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a solution of

Tantalum(V) chloride in a dry, non-coordinating solvent is prepared.

Addition of Methanol: A stoichiometric excess of anhydrous methanol is slowly added to the

TaCl₅ solution.

Neutralization: Anhydrous ammonia gas is bubbled through the reaction mixture, or a

solution of ammonia in an appropriate solvent is added, to precipitate ammonium chloride.

Isolation: The reaction mixture is filtered to remove the solid ammonium chloride.

Purification: The solvent is removed from the filtrate under reduced pressure. The resulting

crude Tantalum(V) methoxide can be purified by vacuum distillation to obtain a high-purity

product.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/product/b15089087
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Tantalum(V) Methoxide

Tantalum(V) Chloride
(TaCl₅)

Reaction in
Anhydrous Solvent

Anhydrous Methanol
(CH₃OH)

Ammonia (NH₃)
as HCl scavenger

Filtration

Crude Ta(OCH₃)₅
in solution

Ammonium Chloride
(NH₄Cl) Precipitate

 remove

Vacuum Distillation

Pure Tantalum(V) Methoxide
[Ta(OCH₃)₅]₂

Click to download full resolution via product page

Caption: Synthesis workflow for Tantalum(V) methoxide.

Structural Characterization by X-ray Crystallography
X-ray crystallography is the definitive method for determining the precise three-dimensional

molecular structure of crystalline solids.

General Protocol:
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Crystal Growth: Single crystals of Tantalum(V) methoxide suitable for X-ray diffraction must

be grown. This is typically achieved by slow evaporation of a saturated solution or by slow

cooling of a solution in an appropriate solvent under anhydrous conditions.

Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is then

irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern of scattered

X-rays is recorded by a detector as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data (intensities and positions of

reflections) are processed. Computational methods are used to solve the phase problem and

generate an initial electron density map of the crystal's unit cell. This map is then used to

build an atomic model of the molecule. The model is subsequently refined to achieve the

best possible fit with the experimental data, yielding precise atomic coordinates, bond

lengths, and bond angles.

Hydrolysis and Condensation for Tantalum Oxide
(Ta₂O₅) Synthesis
Tantalum(V) methoxide is a common precursor for the synthesis of tantalum(V) oxide (Ta₂O₅)

thin films and nanoparticles via a sol-gel process.[5] This process involves two key steps:

hydrolysis and condensation.

Hydrolysis: Tantalum(V) methoxide reacts with water, leading to the replacement of

methoxide groups (-OCH₃) with hydroxyl groups (-OH).

Condensation: The hydroxylated tantalum intermediates react with each other (or with

remaining methoxide groups) to eliminate water or methanol, forming stable Ta-O-Ta oxo

bridges. This process leads to the formation of a three-dimensional tantalum oxide network.
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Sol-Gel Process for Ta₂O₅ Synthesis
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Caption: Hydrolysis and condensation pathway of Tantalum(V) methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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